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Introduction
Guanine nucleotide-binding protein G(q) subunit alpha-11 (GNA11) is a crucial member of the

Gq class of G-protein alpha subunits.[1] It acts as a transducer downstream of G protein-

coupled receptors (GPCRs), playing a significant role in various transmembrane signaling

systems.[1][2] GNA11 is involved in activating phospholipase C, which in turn initiates a

cascade of downstream signaling pathways, including the PKC/MAPK/MEK/ERK,

Trio/Rho/Rac/YAP, PI3K/Akt/mTOR, and ARF6/GEP100 pathways.[3] Mutations in the GNA11

gene are frequently implicated in uveal melanoma, making it a protein of high interest in cancer

research and drug development.[4] This document provides detailed application notes and

protocols for the use of GNA11 antibodies in Western Blot (WB) and Immunohistochemistry

(IHC) applications.

GNA11 Signaling Pathway
GNA11 is a key component of intracellular signaling cascades initiated by GPCRs. Upon

activation, GNA11 stimulates Phospholipase C (PLC), leading to the generation of inositol

triphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger a variety of

downstream effects, including the activation of the MAPK and YAP pathways, which are critical

for cell growth and proliferation.[3][5]
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1. Sample Preparation
(Cell/Tissue Lysate)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(to PVDF/Nitrocellulose membrane)

4. Blocking
(5% non-fat milk in TBST)

5. Primary Antibody Incubation
(Anti-GNA11, 1:1000, 4°C overnight)

6. Secondary Antibody Incubation
(HRP-conjugated, 1:5000, RT for 1h)

7. Detection
(ECL substrate)

8. Imaging
(Chemiluminescence detector)

 

1. Deparaffinization & Rehydration

2. Antigen Retrieval
(Heat-induced, Citrate buffer pH 6.0)

3. Blocking
(Peroxidase & Serum blocking)

4. Primary Antibody Incubation
(Anti-GNA11, 1:100, 4°C overnight)

5. Secondary Antibody Incubation
(Biotinylated secondary Ab)

6. Detection
(Streptavidin-HRP & DAB)

7. Counterstaining
(Hematoxylin)

8. Dehydration & Mounting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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